![molecular formula C24H22N4O3 B2496703 N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide CAS No. 1251695-96-1](/img/structure/B2496703.png)
N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a compound of interest due to its structural complexity and potential biological activities. This compound is part of a broader class of compounds featuring the 1,2,4-oxadiazole moiety, which is known for a wide range of biological and chemical properties.
Synthesis Analysis
The synthesis of compounds related to N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide typically involves multi-step synthetic routes. For example, Vinayak et al. (2014) described a linear synthesis approach for the creation of novel derivatives featuring the 1,3,4-oxadiazole-2-thiol moiety, indicating a complex synthesis pathway that may be applicable to similar compounds (Vinayak et al., 2014). These synthetic routes involve steps such as acylation, cyclization, and amidification, which are crucial for building the desired structural framework.
Molecular Structure Analysis
The molecular structure of compounds similar to the one often features a combination of different rings, such as pyridine, oxadiazole, and acetamide groups. The structural elucidation of these compounds typically involves spectroscopic methods such as NMR, IR, and mass spectrometry. For instance, Khalid et al. (2016) conducted spectral analysis to elucidate the structure of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing the complexity and diversity of these molecules (Khalid et al., 2016).
Scientific Research Applications
Antimicrobial Applications
Compounds with similar structures have demonstrated significant antimicrobial activities. For example, novel derivatives synthesized for antimicrobial purposes were evaluated against various strains of bacteria and fungi. These compounds showed superior activity against microbial strains such as S. aureus, E. coli, and C. albicans, highlighting their potential as antimicrobial agents (Desai & Vaja, 2018).
Anticancer Applications
The design and synthesis of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol have been explored for their cytotoxicity against various cancer cell lines. These compounds demonstrated promising cytotoxicity, indicating their potential as anticancer agents (Vinayak et al., 2014).
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3/c1-3-17-10-12-18(13-11-17)25-21(29)15-28-14-6-9-20(24(28)30)23-26-22(27-31-23)19-8-5-4-7-16(19)2/h4-14H,3,15H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEEVAVYQYASGTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.